methyl (4-{[(2-fluorophenyl)amino]sulfonyl}-2-methylphenoxy)acetate

• IUPAC Name: methyl 2-[4-[(2-fluorophenyl)sulfamoyl]-2-methylphenoxy]acetate
• InChI: InChI=1S/C16H16FNO5S/c1-11-9-12(7-8-15(11)23-10-16(19)22-2)24(20,21)18-14-6-4-3-5-13(14)17/h3-9,18H,10H2,1-2H3
• InChI Key: XKNVUGUCLUWSFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2F)OCC(=O)OC
• Molecular Formula: C16H16FNO5S
• Molecular Weight: 353.4 g/mol

Description

Methyl (4-{[(2-fluorophenyl)amino]sulfonyl}-2-methylphenoxy)acetate, commonly known as MFMS, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. It is a small molecule inhibitor that is being investigated for its ability to target and inhibit specific enzymes that play a role in the development and progression of various diseases, including cancer.

Mechanism of Action

MFMS works by binding to specific enzymes and inhibiting their activity. In the case of carbonic anhydrase IX and XII, MFMS binds to the active site of the enzyme and prevents it from catalyzing the conversion of carbon dioxide to bicarbonate, which is necessary for tumor growth and survival.
Biochemical and physiological effects:
Studies have shown that MFMS can inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory properties and to protect against oxidative stress. Additionally, MFMS has been investigated for its potential to reduce intraocular pressure in glaucoma patients.

Advantages and Limitations for Lab Experiments

One advantage of MFMS is that it is a small molecule inhibitor, which makes it easier to synthesize and study compared to larger molecules such as antibodies. However, one limitation is that it may have off-target effects, meaning it could potentially inhibit other enzymes in addition to its intended target.

Future Directions

There are several future directions for research on MFMS. One area of interest is investigating its potential to treat other types of cancer, as well as other diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine the optimal dosage and administration of MFMS for therapeutic use. Finally, researchers may investigate the use of MFMS in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

MFMS has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase IX and XII, which are overexpressed in many types of cancer. MFMS has also been investigated for its potential to treat other diseases, such as glaucoma and epilepsy.